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Compound of Interest

Compound Name: Cyclobutanol

Cat. No.: B046151 Get Quote

Essential Safety Guide for Handling Cyclobutanol
This guide provides crucial safety, handling, and disposal protocols for laboratory professionals

working with cyclobutanol. Adherence to these procedures is vital for ensuring a safe research

environment.

Cyclobutanol is a highly flammable liquid and vapor that requires careful handling to prevent

ignition and exposure.[1][2][3][4] It may also cause irritation to the skin and eyes.[5]

Understanding its properties is the first step toward safe laboratory practices.

Chemical and Physical Properties
A summary of key quantitative data for cyclobutanol is presented below for easy reference.

Property Value

Molecular Formula C₄H₈O[2][6]

Molecular Weight 72.11 g/mol [2][3][6]

Boiling Point 123 - 124 °C / 253.4 - 255.2 °F[6]

Specific Gravity 0.921[2]

Vapor Density 2.49 (Air = 1.0)[2]

Refractive Index 1.436[2][6]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure when handling

cyclobutanol. The following equipment must be used:

Protection Type Specific Equipment Rationale

Eye and Face

Chemical safety goggles with

side shields or a full-face

shield.[1][2][6][7][8]

Protects against splashes that

can cause eye irritation or

damage.[8]

Hand
Chemical-resistant gloves,

such as nitrile rubber.[6][8]

Prevents direct skin contact

and potential irritation.[1][8]

Body
Chemical-resistant lab coat,

overalls, or an apron.[1][8]

Protects skin and personal

clothing from spills and

splashes.[1][8]

Respiratory

Use within a chemical fume

hood or well-ventilated area.[1]

[7][8]

A NIOSH-approved respirator

is necessary for large-scale

use or emergencies.[6]

Footwear
Closed-toe, chemical-resistant

shoes.[8]

Protects feet from potential

spills.[8]

Operational Plan: Step-by-Step Handling Protocol
Follow this procedural guidance for the safe handling of cyclobutanol from preparation to use.

1. Preparation and Environment Setup

Ventilation: Always handle cyclobutanol in a well-ventilated area or inside a certified

chemical fume hood to minimize inhalation exposure.[1][7][8]

Emergency Equipment: Confirm that a safety shower and an emergency eyewash station

are unobstructed and readily accessible before beginning work.[1][7][8]

Ignition Sources: Eliminate all potential ignition sources from the work area, including open

flames, hot surfaces, and sparks.[1][2] Use only explosion-proof electrical equipment.[1][2][4]
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Static Prevention: Ground and bond all metal containers and equipment during transfer to

prevent static electricity discharge, which can ignite vapors.[1][2][4]

2. Dispensing and Use

Tools: Use only non-sparking tools when opening or handling containers.[1][2][4]

Transfer: Dispense the chemical slowly and carefully to avoid splashing.

Container Management: Keep containers securely sealed when not in use to prevent the

escape of flammable vapors.[1][2][4][7]

3. Hygiene and Best Practices

Personal Contact: Avoid all personal contact with the chemical, including skin contact and

inhalation of vapors.[1]

Workplace Conduct: Do not eat, drink, or smoke in the laboratory or areas where chemicals

are handled.[1][7]

Hand Washing: Always wash hands thoroughly with soap and water after handling

cyclobutanol.[1][7]

Contaminated Clothing: Remove any contaminated clothing immediately.[1][2] Work clothes

should be laundered separately from personal items.[1]

Emergency Procedures
Immediate and correct response to an emergency is critical.

Spill Response Workflow
In the event of a spill, a clear and logical workflow must be followed to ensure safety and

proper cleanup. The diagram below outlines the necessary steps.
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Cyclobutanol Spill Response Workflow

Immediate Actions

Containment & Cleanup

Final Steps

Spill Detected

Evacuate non-essential personnel

Remove all ignition sources

Ensure area is well-ventilated

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain spill with inert absorbent
(vermiculite, sand)

Use non-sparking tools to collect
residue into a container

Seal container for disposal

Decontaminate spill area

Dispose of waste as hazardous material
per local regulations

Click to download full resolution via product page

Caption: A workflow diagram for responding to a Cyclobutanol spill.
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First Aid Measures
Exposure Route First Aid Instructions

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[2]

Seek medical attention.[2]

Skin Contact

Take off immediately all contaminated clothing

and shoes.[1][2] Rinse skin with running water

or shower.[1][2] Seek medical attention if

irritation develops.[1]

Inhalation

Move the person to fresh air.[7] If breathing is

difficult or has stopped, provide artificial

respiration.[2] Get medical attention.[2]

Ingestion

Do NOT induce vomiting.[5] If the person is

conscious, give a glass of water to drink.[1][5]

Never give anything by mouth to an

unconscious person.[2][5] Get medical attention.

[2]

Storage and Disposal Plan
Proper storage and disposal are essential for safety and environmental protection.

Storage

Store in a cool, dry, and well-ventilated area specifically designated for flammable liquids.[1]

[2][7]

Keep containers tightly closed and protected from physical damage.[1][2][7]

Store away from heat, sparks, open flames, and other ignition sources.[1][2]

Incompatible Materials: Keep separate from strong oxidizing agents, acid anhydrides, and

acid chlorides.[2]

Disposal
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Waste Classification: Cyclobutanol and any contaminated materials must be treated as

hazardous waste.[6]

Procedure: Dispose of waste contents and containers at an authorized hazardous or special

waste collection point in accordance with all local, state, and federal regulations.[1][2][6]

Empty Containers: Do not reuse empty containers. They retain product residue and

explosive vapors and must be disposed of as hazardous waste.[1][6] Do not cut, drill, or weld

on or near empty containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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